4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one

• IUPAC Name: 4-bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one
• InChI: InChI=1S/C12H16BrN3O2/c1-15-11(17)10(13)9(6-14-15)16-4-2-12(7-16)3-5-18-8-12/h6H,2-5,7-8H2,1H3
• InChI Key: CCPMYSIHWGHGQA-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=O)C(=C(C=N1)N2CCC3(C2)CCOC3)Br
• Molecular Formula: C12H16BrN3O2
• Molecular Weight: 314.18 g/mol

Description

4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The mechanism of action of 4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one is not fully understood. However, it has been suggested that the compound may act by inhibiting certain enzymes or signaling pathways that are involved in inflammation or cancer progression.
Biochemical and Physiological Effects:
Studies have shown that 4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one has various biochemical and physiological effects. For example, the compound has been shown to decrease the production of pro-inflammatory cytokines and increase the production of anti-inflammatory cytokines. It has also been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one in lab experiments is its high purity and yield. This makes it easier to obtain reliable results. However, one limitation is that the compound may have off-target effects that could interfere with the interpretation of results.

Future Directions

There are several future directions for research on 4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one. One direction is to further investigate its anti-inflammatory properties and potential use in the treatment of inflammatory diseases. Another direction is to explore its potential as a chemotherapeutic agent for various types of cancer. Additionally, more research is needed to fully understand the compound's mechanism of action and to identify any potential off-target effects.

Synthesis Methods

The synthesis of 4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one involves the reaction of 4-bromo-2-methyl-5-nitropyridazin-3-one with 2-oxa-7-azaspiro[4.4]nonane in the presence of a reducing agent. The resulting compound has been shown to have high purity and yield, making it suitable for further research.

Scientific Research Applications

The potential therapeutic applications of 4-Bromo-2-methyl-5-(2-oxa-7-azaspiro[4.4]nonan-7-yl)pyridazin-3-one have been explored in various scientific studies. One study found that the compound has anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. Another study demonstrated that the compound has anticancer activity and may be a potential chemotherapeutic agent.